(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone

• IUPAC Name: [3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanone
• InChI: InChI=1S/C19H25N5O3/c1-23(2)17-18(21-10-9-20-17)26-13-6-5-11-24(12-13)19(25)16-14-7-3-4-8-15(14)27-22-16/h9-10,13H,3-8,11-12H2,1-2H3
• InChI Key: PBAIKTYXZPCABK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CN=C1OC2CCCN(C2)C(=O)C3=NOC4=C3CCCC4
• Molecular Formula: C19H25N5O3
• Molecular Weight: 371.4 g/mol
• CAS No.: 2034439-61-5

Description

The compound (3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone is a chemical compound with the molecular formula C15H19N5O3. It is available for purchase from certain chemical suppliers.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 3-aryl (pyrrolidin-1-yl)butanoic acids were synthesized using a diastereoselective route, via a rhodium catalyzed asymmetric 1,4-addition of arylboronic acids in the presence of ®-BINAP to a crotonate ester.

Scientific Research Applications

Synthesis and Structural Exploration

Several studies focus on the synthesis and structural exploration of novel heterocyclic compounds, highlighting their potential utility in various scientific research applications. One study details the synthesis and antiproliferative activity evaluation of a bioactive heterocycle, showcasing its structural characterization through various spectroscopic methods and X-ray diffraction studies (S. Benaka Prasad et al., 2018). Another research presents the synthesis of oxirane derivatives and their evaluation as anticancer agents, demonstrating the diversity in chemical synthesis approaches for potential therapeutic applications (R. S. Gouhar & Eman M. Raafat, 2015).

Molecular Interaction Studies

Molecular interaction studies provide insights into the binding mechanisms and potential receptor affinities of novel compounds. For instance, research on the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide offers a detailed analysis of its interaction with the CB1 cannabinoid receptor, employing molecular modeling and quantitative structure-activity relationship (QSAR) models (J. Shim et al., 2002).

Antimicrobial and Antimycobacterial Activity

Compounds synthesized from pyrazole derivatives have been evaluated for their antimicrobial and antimycobacterial activities, underscoring the importance of heterocyclic chemistry in the development of new therapeutic agents. For example, nicotinic acid hydrazide derivatives have shown promise in screenings for these activities, highlighting the ongoing search for new compounds with potential biomedical applications (.. R.V.Sidhaye et al., 2011).